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Compound Focus: (1R)-(+)-cis-Pinane

CAS No.: 4795-86-2

Cat. No.: S1911425

Comparative Isomer Data at a Glance

The table below summarizes the key experimental findings from thermal isomerization studies in a flow-type

reactor at a residence time of 0.6-0.8 seconds [1] [2].

trans-pinan-2-

Parameter cis-pinan-2-ol | Notes
o

Onset Conversion ~400 °C [2] ~450 °C [2] Indicates higher reactivity of the
Temperature cis-isomer.
Temperature of Full 550 °C [2] 550 °C [2]
Conversion
Max. Linalool Selectivity ~65% (at ~73% (at Selectivity decreases after peak
(S2) 475°C) [2] 500°C) [2] temperature.
Max. Linalool Yield (Y2) ~58% (at ~67% (at

475°C) [2] 500°C) [2]
Onset of Consecutive ~400 °C [2] ~475 °C [2] Formation of plinols from linalool.
Reactions
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Experimental Workflow for Thermal Isomerization

For a visual overview of the process used to generate the data in the table, please refer to the following

experimental workflow diagram:

(Start: cis- or lIans-pinan—Z-oD

Carrier Gas (N2)

Parameter Set 1:
T = 350-600 °C

Parameter Set 2:

Flow-Type Reactor Analysis via GC-FID/GC-MS

Collect Liquid Product Reslizs Comaiton (Xl)’)j

Selectivity (S2), Yield (Y2

Residence Time (1) = 0.6-0.8 s

Click to download full resolution via product page

Detailed Methodology: The comparative data was obtained using the following key experimental protocols

[1] [2]:

¢ Reaction Setup: Experiments were performed in a flow-type apparatus under oxygen-free
conditions.

e Temperature & Residence Time: The reactor temperature was varied between 350-600 °C, with a
short residence time (t) of 0.6-0.8 seconds to minimize secondary reactions.

¢ Isomer Source: Commercially available cis-pinan-2-ol (85-90% purity) and synthesized trans-pinan-
2-0l (81-89% purity) were used.

¢ Product Analysis: The liquid product mixture was dissolved in ethyl acetate and analyzed by Gas
Chromatography with a Flame lonization Detector (GC-FID). Product identities were confirmed by
GC-MS.

e Data Calculation: Conversion (X1), selectivity (Si), and yield (Y i) were calculated based on
chromatographic data.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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